1-[1-(4-Tert-butylphenyl)cyclopropyl]ethan-1-ol

• Molecular Formula: C15H22O
• Molecular Weight: 218.33 g/mol
• IUPAC Name: 1-[1-(4-tert-butylphenyl)cyclopropyl]ethanol
• InChI: InChI=1S/C15H22O/c1-11(16)15(9-10-15)13-7-5-12(6-8-13)14(2,3)4/h5-8,11,16H,9-10H2,1-4H3
• InChI Key: WRBYIBNIMFJUNR-UHFFFAOYSA-N
• Canonical SMILES: CC(C1(CC1)C2=CC=C(C=C2)C(C)(C)C)O

Description

1-[1-(4-Tert-butylphenyl)cyclopropyl]ethan-1-ol is an organic compound with the molecular formula C15H22O It is characterized by the presence of a cyclopropyl group attached to a phenyl ring, which is further substituted with a tert-butyl group

Preparation Methods

The synthesis of 1-[1-(4-Tert-butylphenyl)cyclopropyl]ethan-1-ol can be achieved through several synthetic routes. One common method involves the reaction of 4-tert-butylbenzyl chloride with cyclopropylmagnesium bromide, followed by the addition of ethylmagnesium bromide to form the desired product. The reaction conditions typically include the use of anhydrous solvents and inert atmosphere to prevent unwanted side reactions.

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product.

Chemical Reactions Analysis

1-[1-(4-Tert-butylphenyl)cyclopropyl]ethan-1-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide to form the corresponding ketone.

Reduction: Reduction reactions using agents like lithium aluminum hydride can convert the compound to its corresponding alcohol.

Substitution: The phenyl ring can undergo electrophilic aromatic substitution reactions, such as nitration or halogenation, under appropriate conditions.

Common reagents and conditions used in these reactions include strong oxidizing or reducing agents, acidic or basic catalysts, and controlled temperatures. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-[1-(4-Tert-butylphenyl)cyclopropyl]ethan-1-ol has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules. Its unique structure makes it a valuable intermediate in organic synthesis.

Biology: The compound can be used in studies involving enzyme interactions and metabolic pathways due to its structural similarity to certain biological molecules.

Medicine: Research into its potential pharmacological properties is ongoing, with studies exploring its effects on various biological targets.

Industry: The compound is used in the production of specialty chemicals and materials, including polymers and resins.

Mechanism of Action

The mechanism of action of 1-[1-(4-Tert-butylphenyl)cyclopropyl]ethan-1-ol involves its interaction with specific molecular targets. The cyclopropyl group can interact with enzymes or receptors, potentially inhibiting or activating certain biological pathways. The tert-butyl group may enhance the compound’s stability and bioavailability, making it more effective in its intended applications.

Comparison with Similar Compounds

1-[1-(4-Tert-butylphenyl)cyclopropyl]ethan-1-ol can be compared with similar compounds such as:

1-(4-tert-Butylphenyl)ethanol: This compound lacks the cyclopropyl group, which may result in different chemical and biological properties.

1-(4-tert-Butylphenyl)cyclopropanecarboxylic acid: The presence of a carboxylic acid group instead of an alcohol group can significantly alter its reactivity and applications.

The uniqueness of 1-[1-(4-Tert-butylphenyl)cyclopropyl]ethan-1-ol lies in its combination of the cyclopropyl and tert-butyl groups, which confer distinct chemical and biological properties.